(1S)-1-(ethylcarbamoyl)ethyl N-phenylcarbamate
Overview
Description
“(1S)-1-(ethylcarbamoyl)ethyl N-phenylcarbamate” is also known as Ethyl N-phenylcarbamate, Ethyl N-phenylurethan, Ethyl N-phenylurethane, and several other names . It has the molecular formula C9H11NO2 and a molecular weight of 165.1891 .
Molecular Structure Analysis
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| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(ethylcarbamoyl)ethyl N-phenylcarbamate involves the reaction of ethyl isocyanate with N-phenylurea to form (1S)-1-(ethylcarbamoyl)ethyl N-phenylcarbamate.", "Starting Materials": [ "Ethyl isocyanate", "N-phenylurea" ], "Reaction": [ "Add N-phenylurea to a flask containing a stir bar and stir in dichloromethane.", "Add ethyl isocyanate dropwise to the flask while stirring.", "Heat the reaction mixture to reflux for 24 hours.", "Cool the reaction mixture to room temperature and filter the precipitated product.", "Wash the product with cold dichloromethane and dry under vacuum to obtain (1S)-1-(ethylcarbamoyl)ethyl N-phenylcarbamate." ] } | |
CAS RN |
1212063-95-0 |
Molecular Formula |
C12H16N2O3 |
Molecular Weight |
236.3 |
Purity |
98 |
Origin of Product |
United States |
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